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Compound of Interest

Compound Name: Casuarictin

Cat. No.: B1680760 Get Quote

Essential Safety and Handling Guide for Casuarictin
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Casuarictin in a laboratory setting. Given the limited availability of specific toxicity

data, a precautionary approach is mandated. These guidelines are designed for researchers,

scientists, and drug development professionals to ensure a safe laboratory environment.

Chemical and Physical Properties
Casuarictin is an ellagitannin, a type of hydrolysable tannin, intended for research use only.[1]

[2] While it may be shipped as a non-hazardous chemical, comprehensive toxicological

properties have not been determined.[1][3] Therefore, it must be handled with care, assuming it

is potentially hazardous upon inhalation, ingestion, or skin contact.

All available quantitative data for Casuarictin is summarized in the table below.
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Property Value Source(s)

Chemical Formula C₄₁H₂₈O₂₆ [2][4]

Molar Mass 936.65 g/mol [2][4][5]

Appearance
Grayish-white or yellow

powder
[6]

Solubility

Soluble in DMSO, Pyridine,

Methanol, Ethanol. Very low

solubility in water (0.05985

mg/L at 25°C est.).

[1][7]

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

[3][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The minimum required PPE is

outlined below. Always consult your institution's safety guidelines before beginning work.

Eye and Face Protection: Tightly fitting safety goggles (meeting EN 166 standards) or a full-

face shield must be worn to protect against splashes or airborne particles.[8][9]

Hand Protection: Nitrile or neoprene rubber gloves are required. Latex gloves do not offer

adequate protection.[10] Inspect gloves for any tears or imperfections before use and

dispose of them after handling the substance.

Body Protection: A professional lab coat is required. For tasks with a higher risk of

contamination, such as handling large quantities or cleaning spills, a liquid-tight overall is

recommended.[10]

Respiratory Protection: All handling of solid Casuarictin must be performed in a certified

chemical fume hood to prevent inhalation of the powder. If a fume hood is not available, a

half-mask or full-face mask with a P2-class particle filter is required.[9]
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Required Personal Protective Equipment

Nitrile Gloves Safety Goggles / Face Shield Lab Coat Handling Solid Casuarictin
(Weighing, Transferring)

Perform in
Chemical Fume Hood

Alternative:
Respirator (P2 Filter)

If hood unavailable

Handling Casuarictin Solution
(Diluting, Transferring)

Standard Benchtop
(with caution)

Click to download full resolution via product page

Caption: PPE selection logic based on the physical form of Casuarictin being handled.

Operational Plan: Safe Handling Protocol
Follow this step-by-step protocol to ensure the safe handling of Casuarictin in the laboratory.

1. Preparation and Planning:

Designate a specific work area for handling Casuarictin.

Ensure a chemical fume hood is certified and operational.

Verify that an appropriate chemical spill kit and designated hazardous waste containers are

readily accessible.

Put on all required PPE (lab coat, safety goggles, nitrile gloves).

2. Handling Solid Casuarictin:

Perform all manipulations, including weighing and transferring, of solid Casuarictin inside a

chemical fume hood to minimize inhalation risk.

Use dedicated spatulas and weigh boats.

Handle the powder gently to avoid creating airborne dust.
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Close the container tightly immediately after use.

3. Preparing Solutions:

When dissolving, add the solvent (e.g., DMSO, Methanol) slowly to the solid Casuarictin to

avoid splashing.

If necessary, cap the container and use a sonicator or vortexer to aid dissolution. Perform

these actions within the fume hood.

4. Post-Handling and Cleanup:

Wipe down the work surface in the fume hood and any contaminated equipment with an

appropriate solvent and then with a cleaning agent.

Dispose of all contaminated disposables (e.g., gloves, weigh boats, pipette tips) in the

designated solid hazardous waste container.

Remove PPE in the correct order (gloves first, then lab coat, then eye protection) to avoid

cross-contamination.

Wash hands thoroughly with soap and water after removing PPE.
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Caption: Step-by-step workflow for the safe handling of Casuarictin.
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Disposal Plan
All Casuarictin waste, whether in solid or solution form, must be treated as hazardous

chemical waste. Adherence to institutional, local, and national regulations for chemical waste

disposal is mandatory.

Solid Waste:

Includes contaminated gloves, weigh boats, paper towels, and any un-rinsed empty

containers.

Collect in a clearly labeled, sealed hazardous waste container designated for solid

chemical waste.

Liquid Waste:

Includes unused or leftover Casuarictin solutions and solvent rinses from cleaning

equipment.

Collect in a clearly labeled, sealed hazardous waste container designated for liquid

chemical waste.

Do not dispose of Casuarictin solutions down the drain.[11]

Decontamination:

Reusable glassware and equipment should be rinsed with a small amount of an

appropriate solvent. This rinseate must be collected as liquid hazardous waste.

After the initial solvent rinse, glassware can be washed normally.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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